Cas no 2248310-06-5 (2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid
• CAS No: 2248310-06-5
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 6123104
• PubChem ID: 137939722
• Update Time: 2025-08-04

2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509474
• 2-{[(tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid
• 2248310-06-5
• 3-Methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid

• Inchi： 1S/C12H16N2O4/c1-7-8(10(15)16)5-6-13-9(7)14-11(17)18-12(2,3)4/h5-6H,1-4H3,(H,15,16)(H,13,14,17)
• InChI Key： XAHLUOVRTBALIJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=C(C(=O)O)C=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid

Research Brief on 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid (CAS: 2248310-06-5)

The compound 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid (CAS: 2248310-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and tert-butoxycarbonyl (Boc) protecting group, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The unique structural features of this compound, including its carboxylic acid functionality and Boc-protected amine, make it a versatile building block for medicinal chemistry.

One of the most notable advancements in the research of 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability to modulate their activity with high specificity is a major focus of drug development. Recent publications have demonstrated that derivatives of this compound exhibit promising inhibitory activity against a range of kinases, including those involved in cancer progression. The Boc group in the molecule provides a convenient handle for further chemical modifications, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In addition to its applications in kinase inhibitor development, 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid has also been investigated for its potential in peptide mimetics and prodrug design. The carboxylic acid moiety allows for easy conjugation with other pharmacophores, while the Boc group can be selectively removed under mild conditions to reveal a free amine for further functionalization. This dual functionality has been leveraged in recent studies to create hybrid molecules with enhanced pharmacokinetic properties. For instance, researchers have successfully incorporated this compound into peptide backbones to improve metabolic stability and bioavailability.

The synthetic routes to 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid have also been optimized in recent years. Traditional methods often involved multi-step sequences with low yields, but recent advancements in catalytic processes and green chemistry have streamlined its production. One study reported a highly efficient one-pot synthesis using palladium-catalyzed coupling reactions, significantly reducing the time and cost associated with its preparation. These improvements are critical for scaling up production and facilitating its use in high-throughput screening campaigns.

Despite these promising developments, challenges remain in the application of 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid. Issues such as solubility in aqueous media and potential off-target effects of its derivatives need to be addressed. However, ongoing research is focused on overcoming these limitations through rational design and computational modeling. For example, recent work has employed molecular docking studies to predict the binding modes of this compound's analogs, guiding the design of more selective and potent inhibitors.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-3-methylpyridine-4-carboxylic acid (CAS: 2248310-06-5) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its role in kinase inhibitor development, peptide mimetics, and prodrug design highlights its versatility and potential for future therapeutic innovations. Continued research into its synthetic accessibility and biological activity will undoubtedly yield further insights and opportunities for pharmaceutical development.